Cas no 866134-64-7 (ETHYL 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE)
ETHYL 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(4-tert-butylbenzenesulfonyl)-6-chloro-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate
- ETHYL 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE
- 2H-1,4-Benzoxazine-2-carboxylic acid, 6-chloro-4-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-3,4-dihydro-, ethyl ester
-
- Inchi: 1S/C21H24ClNO5S/c1-5-27-20(24)19-13-23(17-12-15(22)8-11-18(17)28-19)29(25,26)16-9-6-14(7-10-16)21(2,3)4/h6-12,19H,5,13H2,1-4H3
- InChI Key: JCZGZDCKIQWFBH-UHFFFAOYSA-N
- SMILES: CCOC(C1OC2C=CC(Cl)=CC=2N(S(C2C=CC(C(C)(C)C)=CC=2)(=O)=O)C1)=O
ETHYL 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00955008-1g |
Ethyl 4-(4-tert-butylbenzenesulfonyl)-6-chloro-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate |
866134-64-7 | 90% | 1g |
¥2401.0 | 2024-04-18 | |
| Ambeed | A933659-1g |
Ethyl 4-(4-tert-butylbenzenesulfonyl)-6-chloro-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate |
866134-64-7 | 90% | 1g |
$350.0 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625417-1mg |
Ethyl 4-((4-(tert-butyl)phenyl)sulfonyl)-6-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylate |
866134-64-7 | 98% | 1mg |
¥535.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625417-2mg |
Ethyl 4-((4-(tert-butyl)phenyl)sulfonyl)-6-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylate |
866134-64-7 | 98% | 2mg |
¥495.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625417-5mg |
Ethyl 4-((4-(tert-butyl)phenyl)sulfonyl)-6-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylate |
866134-64-7 | 98% | 5mg |
¥573.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625417-10mg |
Ethyl 4-((4-(tert-butyl)phenyl)sulfonyl)-6-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylate |
866134-64-7 | 98% | 10mg |
¥739.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625417-20mg |
Ethyl 4-((4-(tert-butyl)phenyl)sulfonyl)-6-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylate |
866134-64-7 | 98% | 20mg |
¥1083.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625417-25mg |
Ethyl 4-((4-(tert-butyl)phenyl)sulfonyl)-6-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylate |
866134-64-7 | 98% | 25mg |
¥1100.00 | 2024-04-27 |
ETHYL 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on ETHYL 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE
ETHYL 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE: A Comprehensive Overview
Ethyl 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE, CAS No. 866134-64-7, represents a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzoxazine class of heterocyclic structures, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl substituent on the phenyl ring and a sulfonyl group at the fourth position, contribute to its distinct chemical properties and reactivity patterns.
The benzoxazine core in Ethyl 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE is known for its stability and ability to participate in various chemical transformations. The 6-chloro substituent at the sixth position introduces electrophilic characteristics, making the molecule a versatile intermediate in synthetic chemistry. Additionally, the ester group at the second position enhances its solubility in organic solvents, facilitating its use in both laboratory-scale reactions and industrial processes.
In recent years, there has been a surge in research focused on developing novel benzoxazine derivatives with enhanced pharmacological properties. The tert-butyl group on the phenyl ring not only imparts steric hindrance but also influences electronic distribution, which can be exploited to modulate biological activity. This compound has been explored in several preliminary studies for its potential as an anti-inflammatory agent. The sulfonyl group is particularly noteworthy for its ability to interact with biological targets through hydrogen bonding and ionic interactions.
The synthesis of Ethyl 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE involves a multi-step process that requires careful control of reaction conditions. The key steps include the formation of the benzoxazine ring through cyclization of an appropriate precursor, followed by functionalization with the sulfonyl and chloro groups. The introduction of the ester group at the second position is typically achieved through esterification reactions. These synthetic pathways highlight the compound's complexity and the expertise required for its preparation.
One of the most compelling aspects of this compound is its potential application in drug discovery. The structural motifs present in Ethyl 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE are reminiscent of known bioactive molecules, suggesting that it may exhibit similar pharmacological effects. For instance, studies have shown that benzoxazine derivatives can inhibit enzymes involved in inflammatory pathways. The presence of both electron-withdrawing and electron-donating groups in this molecule allows for fine-tuning of its binding affinity to biological targets.
The role of computational chemistry has been instrumental in understanding the properties of Ethyl 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE. Molecular modeling techniques have been employed to predict its binding interactions with potential drug targets. These simulations have provided valuable insights into how modifications to the structure can enhance its efficacy and reduce side effects. For example, computational studies have suggested that replacing the chloro group with another substituent might improve its metabolic stability.
In conclusion, Ethyl 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE, CAS No. 866134-64-7, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for benzoxazine derivatives, this compound is likely to play a crucial role in developing next-generation therapeutics.
866134-64-7 (ETHYL 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)